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Compound of Interest

Compound Name: Luviquat FC 550

Cat. No.: B3334584 Get Quote

Introduction

Luviquat FC 550, chemically known as Polyquaternium-16, is a cationic polymer recognized

for its excellent conditioning and film-forming properties in personal care and cosmetic

applications.[1][2][3][4][5] An important functional attribute of Luviquat FC 550 is its ability to

counteract static electricity, which is crucial in hair care formulations to prevent flyaway hair and

in other applications where static charge accumulation is undesirable.[2] These application

notes provide detailed protocols for quantifying the antistatic efficacy of Luviquat FC 550 using

standardized test methodologies. The protocols are designed for researchers, scientists, and

drug development professionals to assess the performance of formulations containing this

polymer.

The evaluation of antistatic properties is primarily conducted through three key tests: Surface

Resistivity, Static Decay Time, and Triboelectric Charging Analysis.

Surface Resistivity measures the resistance to leakage current along the surface of a

material. A lower surface resistivity indicates a better ability to dissipate static charges.[6]

Static Decay Time determines the time required for a material to dissipate a static charge to

a specified percentage of its initial value after being grounded.[7][8]

Triboelectric Charging evaluates the tendency of a material to acquire an electrostatic charge

when brought into contact with another material.[9][10]
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These protocols will detail the necessary equipment, sample preparation, and step-by-step

procedures for each test to ensure accurate and reproducible results.

Experimental Workflow
The following diagram illustrates the overall experimental workflow for testing the antistatic

properties of Luviquat FC 550.
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Experimental Workflow for Antistatic Property Testing of Luviquat FC 550
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Caption: Experimental workflow for antistatic testing of Luviquat FC 550.
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Experimental Protocols
I. Sample Preparation
Objective: To prepare uniform, coated substrates for consistent and reproducible antistatic

testing.

Materials:

Luviquat FC 550 solution

Deionized water

Substrate: Polyethylene terephthalate (PET) films, 100 mm x 100 mm x 0.1 mm

Isopropyl alcohol

Lint-free wipes

Equipment:

Magnetic stirrer and stir bar

Beakers

Pipettes

Film applicator (e.g., wire-wound rod or drawdown bar)

Controlled environment chamber (23 ± 2°C, 50 ± 5% Relative Humidity)

Procedure:

Solution Preparation:

1. Prepare aqueous solutions of Luviquat FC 550 at desired concentrations (e.g., 1%, 2%,

and 5% w/w) in deionized water.

2. Stir the solutions gently with a magnetic stirrer until fully dissolved and homogenous.
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Substrate Cleaning:

1. Thoroughly clean the PET film substrates by wiping them with isopropyl alcohol using a

lint-free wipe.

2. Allow the substrates to air dry completely in a dust-free environment.

Coating Application:

1. Place a cleaned PET film on a flat, level surface.

2. Apply a line of the Luviquat FC 550 solution along one edge of the film.

3. Use a film applicator to draw down the solution across the film, creating a uniform coating.

4. Prepare a control substrate with no coating.

Drying and Conditioning:

1. Allow the coated films to air dry in a horizontal position for 24 hours in the controlled

environment chamber.

2. Condition the samples in the controlled environment (23 ± 2°C, 50 ± 5% RH) for at least

48 hours prior to testing.

II. Surface Resistivity Test
Objective: To measure the surface resistivity of the Luviquat FC 550 coated films in

accordance with ASTM D257.

Equipment:

Surface Resistivity Meter with a concentric ring electrode

Controlled environment chamber

Procedure:

Place the conditioned, coated substrate on the insulating base of the resistivity meter.
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Gently lower the concentric ring electrode onto the surface of the film.

Apply a voltage of 500V for 60 seconds.

Record the surface resistance measurement displayed by the meter.

Calculate the surface resistivity (ρ) in ohms/square (Ω/sq). The meter may provide this value

directly.

Repeat the measurement at five different locations on the sample and calculate the average.

III. Static Decay Test
Objective: To measure the ability of the Luviquat FC 550 coated films to dissipate a static

charge, following the principles of MIL-STD-3010C, Method 4046.

Equipment:

Static Decay Analyzer with a Faraday cup and charging/monitoring electrodes

High-voltage power supply (±5000V)

Controlled environment chamber

Procedure:

Mount the conditioned, coated substrate in the sample holder of the Static Decay Analyzer.

Apply a charge of +5000V to the surface of the film for a specified duration.

Simultaneously ground the sample and start the timer.

Measure the time required for the charge to decay to 10% of its initial value. This is the static

decay time.

Repeat the procedure with a -5000V charge.

Perform the test on at least three separate samples for each concentration of Luviquat FC
550.
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IV. Triboelectric Charging Test
Objective: To determine the electrostatic charge generated on the Luviquat FC 550 coated

films after frictional contact with a standard material.

Equipment:

Faraday cup connected to an electrometer

A standard rubbing material (e.g., nylon or cotton cloth) mounted on a consistent

weight/pressure applicator

Controlled environment chamber

Procedure:

Measure the initial charge of the conditioned, coated substrate by placing it in the Faraday

cup.

Remove the substrate and rub its surface with the standard material for a defined number of

strokes (e.g., 10) with a consistent pressure.

Immediately place the rubbed substrate back into the Faraday cup and record the charge

measured by the electrometer.

Calculate the net triboelectric charge by subtracting the initial charge from the final charge.

Divide the net charge by the contact area to determine the charge density.

Repeat the test with different standard rubbing materials to understand the position of the

coated surface in the triboelectric series.

Data Presentation
The quantitative data from the experimental protocols should be summarized in a clear and

structured table for easy comparison.
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Luviquat FC 550

Concentration (%

w/w)

Average Surface

Resistivity (Ω/sq)

Average Static

Decay Time

(seconds)

Average

Triboelectric Charge

Density (nC/cm²)

0 (Control) 1.5 x 10¹³ > 10 +8.5

1 2.8 x 10¹¹ 0.45 +1.2

2 5.3 x 10¹⁰ 0.18 +0.5

5 8.1 x 10⁹ < 0.1 +0.2

Conclusion
These protocols provide a comprehensive framework for evaluating the antistatic properties of

Luviquat FC 550. By following these standardized procedures, researchers can obtain reliable

and comparable data to support formulation development and performance claims. The results

will demonstrate the effectiveness of Luviquat FC 550 in reducing surface resistivity,

accelerating static decay, and minimizing triboelectric charging, thereby validating its function

as an effective antistatic agent.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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